Cas no 112404-85-0 (N-(phenylcarbamothioyl)pent-4-ynamide)

• Product name: N-(phenylcarbamothioyl)pent-4-ynamide
• CAS No: 112404-85-0
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 2608728
• PubChem ID: 13765088

N-(phenylcarbamothioyl)pent-4-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(phenylcarbamothioyl)pent-4-ynamide
• DTXSID40548835
• 112404-85-0

• Inchi： InChI=1S/C12H12N2OS/c1-2-3-9-11(15)14-12(16)13-10-7-5-4-6-8-10/h1,4-8H,3,9H2,(H2,13,14,15,16)
• InChI Key： XASUOXHPXYYJCS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 232.06703418Da
• Monoisotopic Mass: 232.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.2Ų